1-[(2,4-dichlorophenyl)methyl]-3-[(E)-2-phenylethenyl]urea
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Overview
Description
1-[(2,4-dichlorophenyl)methyl]-3-(2-phenylethenyl)urea is a dichlorobenzene.
Scientific Research Applications
Nitrosated Urea Pesticide Metabolites and Clastogenicity
Nitrosated urea derivatives, including variants of the specified compound, were studied for their clastogenic effects, demonstrating significant chromosomal aberrations and sister-chromatid exchanges in V79-E cells. This research highlights the potential genotoxicity of these compounds (Thust, Mendel, Schwarz, & Warzok, 1980).
Inhibition of Translation Initiation in Cancer Therapy
Symmetrical N,N'-diarylureas, closely related to the compound , were found to activate eIF2α kinase, leading to inhibition of cancer cell proliferation. The study of non-symmetrical hybrid ureas suggests their potential as anti-cancer agents (Denoyelle, Chen, Chen, Wang, Klosi, Halperin, Aktas, & Chorev, 2012).
Synthesis and Antitumor Activity of Thiazolyl Urea Derivatives
1-(2,4-dichlorophenyl) urea derivatives were synthesized and showed promising antitumor activities. This research provides insights into the potential medicinal applications of such compounds (Ling, Xin, Zhong, & Jian‐xin, 2008).
Inhibition of Chitin Synthesis in Insecticides
Compounds structurally similar to 1-[(2,4-dichlorophenyl)methyl]-3-[(E)-2-phenylethenyl]urea have been found to inhibit chitin synthesis in insects, demonstrating their potential as effective insecticides (Deul, Jong, & Kortenbach, 1978).
Antiangiogenic Properties in Cancer Therapeutics
1-Aryl-3-(2-chloroethyl) ureas have shown significant cytotoxicity against cancer cell lines, with some compounds exhibiting potent antiangiogenic activity, highlighting their potential as cancer therapeutics (Gaudreault, Lacroix, Pagé, & Joly, 1988).
Accelerating Epoxy/Dicyandiamide Systems
Ureas, including those related to the specified compound, were found to accelerate epoxy/dicyandiamide systems. This research indicates potential applications in materials science (Fei, 2013).
Properties
Molecular Formula |
C16H14Cl2N2O |
---|---|
Molecular Weight |
321.2 g/mol |
IUPAC Name |
1-[(2,4-dichlorophenyl)methyl]-3-[(E)-2-phenylethenyl]urea |
InChI |
InChI=1S/C16H14Cl2N2O/c17-14-7-6-13(15(18)10-14)11-20-16(21)19-9-8-12-4-2-1-3-5-12/h1-10H,11H2,(H2,19,20,21)/b9-8+ |
InChI Key |
RVLWPOYDLHJPLJ-CMDGGOBGSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/NC(=O)NCC2=C(C=C(C=C2)Cl)Cl |
SMILES |
C1=CC=C(C=C1)C=CNC(=O)NCC2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
C1=CC=C(C=C1)C=CNC(=O)NCC2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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